Cas no 137629-36-8 (2-Nitrophenyl β-D-Glucuronide)

2-Nitrophenyl β-D-Glucuronide is a synthetic glucuronide conjugate widely used as a substrate for β-glucuronidase enzyme assays. Its key advantage lies in its high specificity and sensitivity in detecting β-glucuronidase activity, making it valuable in biochemical and clinical research. Upon enzymatic hydrolysis, it releases 2-nitrophenol, which can be quantified spectrophotometrically at 405 nm, enabling precise and reproducible measurements. This compound is particularly useful in studying bacterial β-glucuronidase activity, drug metabolism, and diagnostic applications. Its stability under standard laboratory conditions and well-characterized reaction kinetics further enhance its reliability as a research tool. The product is typically supplied in high purity to ensure consistent performance in enzymatic studies.
2-Nitrophenyl β-D-Glucuronide structure
2-Nitrophenyl β-D-Glucuronide structure
Product Name:2-Nitrophenyl β-D-Glucuronide
CAS No:137629-36-8
MF:C12H13NO9
MW:315.232924222946
CID:64490
PubChem ID:22817847
Update Time:2025-05-25

2-Nitrophenyl β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-2-carboxylic acid
    • 2-Nitrophenyl β-D-Glucuronide
    • O-NITROPHENYL-B-D-GLUCURONIDE POTASSIUM
    • (2-Nitrophenyl)-β-D-glucuronide
    • (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(2-nitrophenoxy)-tetrahydro-2H-pyran-2-carboxylic acid
    • 2-NITROPHENYL B-D-GLUCURONIDE
    • 2-Nitrophenyl β-D-Gl
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-nitrophenoxy)oxane-2-carboxylic acid
    • 2-Nitrophenyl ?-D-Glucuronide
    • beta-D-Glucopyranosiduronic acid, 2-nitrophenyl
    • 137629-36-8
    • SCHEMBL964144
    • DTXSID40628424
    • 2-Nitrophenyl I(2)-D-glucuronide
    • 2-Nitrophenyl beta-D-glucopyranosiduronic acid
    • CS-0445508
    • (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-2-carboxylicacid
    • 2-Nitrophenyl
    • HY-W334098
    • ONP-GlcA
    • EN04827
    • A-D-Glucopyranosiduronic Acid
    • MDL: MFCD00152148
    • Inchi: 1S/C12H13NO9/c14-7-8(15)10(11(17)18)22-12(9(7)16)21-6-4-2-1-3-5(6)13(19)20/h1-4,7-10,12,14-16H,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
    • InChI Key: UADVJQJTJSOJOQ-GOVZDWNOSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 353.01500
  • Monoisotopic Mass: 315.05903099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 162Ų

Experimental Properties

  • Density: 1.731
  • Melting Point: 230-235°C
  • Boiling Point: 644.4 °C at 760 mmHg
  • Flash Point: 343.5 °C
  • PSA: 165.10000
  • LogP: -1.94570

2-Nitrophenyl β-D-Glucuronide Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

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Additional information on 2-Nitrophenyl β-D-Glucuronide

2-Nitrophenyl β-D-Glucuronide: A Comprehensive Overview

The compound with CAS No. 137629-36-8, commonly referred to as 2-Nitrophenyl β-D-Glucuronide, is a significant molecule in the field of chemistry and biochemistry. This compound is a derivative of β-D-glucuronide, a naturally occurring sugar derivative, and incorporates a nitrophenyl group, which introduces unique chemical properties. The combination of these structural elements makes 2-Nitrophenyl β-D-Glucuronide a versatile compound with applications in various scientific domains.

β-D-Glucuronide is a well-known sugar derivative that plays a crucial role in biological systems, particularly in the metabolism and detoxification processes. The addition of the 2-nitrophenyl group to this structure enhances its chemical reactivity and opens up new possibilities for its use in research and industrial applications. Recent studies have highlighted the potential of 2-Nitrophenyl β-D-Glucuronide in drug delivery systems, where its unique properties can be leveraged to improve the efficacy of therapeutic agents.

One of the most notable aspects of 2-Nitrophenyl β-D-Glucuronide is its ability to undergo specific biochemical transformations. Researchers have demonstrated that this compound can serve as a substrate for various enzymes, including those involved in glycosylation processes. This makes it an invaluable tool for studying enzyme kinetics and catalytic mechanisms. Furthermore, its nitrophenyl group imparts photoreactivity, which has been exploited in photochemical studies and the development of light-sensitive materials.

The synthesis of 2-Nitrophenyl β-D-Glucuronide involves a multi-step process that combines organic synthesis techniques with sugar chemistry. The precise control of reaction conditions is essential to ensure the formation of the desired product with high purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making this compound more accessible for large-scale applications.

In terms of applications, 2-Nitrophenyl β-D-Glucuronide has found utility in several areas, including pharmaceuticals, diagnostics, and materials science. In the pharmaceutical industry, it has been used as a prodrug precursor, where its bioavailability and metabolic stability are critical factors. In diagnostics, its ability to interact with specific enzymes makes it a potential candidate for biosensor development. Additionally, its photoresponsive properties have led to its use in the creation of novel materials for optoelectronic devices.

Recent research has also explored the environmental implications of 2-Nitrophenyl β-D-Glucuronide. Studies have shown that this compound can undergo biodegradation under certain conditions, reducing its persistence in natural ecosystems. However, further investigations are required to fully understand its environmental fate and potential risks.

In conclusion, 2-Nitrophenyl β-D-Glucuronide (CAS No. 137629-36-8) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.

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